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Compound of Interest

Compound Name:
(S)-N,N-dimethyl-1-

ferrocenylethylamine

Cat. No.: B12508032

Get Quote

Introduction & Structural Significance
(S)-N,N-dimethyl-1-ferrocenylethylamine (CAS: 31886-57-4) is the foundational precursor for

the synthesis of planar chiral ferrocenyl ligands, including the Josiphos, Walphos, and

Taniaphos families. Its utility stems from the central chirality at the

-carbon, which directs the stereoselective ortho-lithiation of the ferrocene ring, thereby installing
planar chirality.

Accurate NMR characterization is essential for two reasons:

Purity Verification: Distinguishing the amine from its oxidized derivatives (ferrocenium

species) or elimination products (vinylferrocene).

Enantiomeric Excess (ee) Determination: The free amine is often derivatized or analyzed as

a salt (e.g., with mandelic acid) to quantify optical purity.

Structural Characterization Logic
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The molecule consists of a ferrocene "sandwich" core substituted with a dimethylaminoethyl

group.

Chiral Center: The C(1) position of the ethyl chain.

Diastereotopic Protons: The chirality at the

-carbon renders the protons on the substituted cyclopentadienyl (Cp) ring diastereotopic.
Unlike unsubstituted ferrocene (which shows a singlet), the substituted ring in Ugi's amine
displays distinct signals for the H2-H5 protons.

Diagram 1: Structural Connectivity & Stereochemistry
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Caption: Structural connectivity of (S)-Ugi's amine highlighting the chiral center's role in

directing planar chirality on the substituted Cp ring.

H NMR Data (Free Amine)
The following data represents the free amine in CDCl

. Note the characteristic singlet for the unsubstituted ring and the splitting of the substituted ring
protons.

Solvent: CDCl

| Frequency: 400–600 MHz
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

4.19 – 4.08 Multiplet (m)* 9H
Cp (Unsub) + Cp

(Sub)

The 5H singlet of

the unsubstituted

ring often

overlaps with the

4H of the

substituted ring.

3.59
Quartet (

)
1H CH (Methine)

The chiral proton

at the

-position.

Hz.

2.08
Singlet (

)
6H

N(CH

)

The two methyl

groups on

nitrogen are

equivalent in the

free amine at RT

due to rapid

rotation.

1.45
Doublet (

)
3H C-CH

Methyl group

attached to the

chiral center.

Hz.

*Note: In higher resolution fields (600 MHz+), the Cp region may resolve into a sharp singlet at

4.12 (5H, unsubstituted) and multiplets at

4.10–4.20 (4H, substituted).

C NMR Data (Mandelate Salt)
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While the free amine

C data is often reported as ranges, the Mandelate Salt is the industry standard for confirming
enantiopurity. The salt formation induces significant chemical shift differentiation, allowing for
precise characterization.

Sample: (S)-Ugi's Amine + (S)-Mandelic Acid (1:1) Solvent: CDCl

| Frequency: 100–150 MHz

Chemical Shift (

, ppm)
Assignment Notes

178.7 C=O (Acid)
Carbonyl from Mandelic acid

counterion.

142.7, 128.1, 127.0, 126.7 Aromatic C
Phenyl ring carbons from

Mandelic acid.

80.0 – 84.0 Cp (ipso)
Quaternary carbon of the

substituted ferrocene ring.

70.5 CH (Mandelic) Chiral center of the acid.

69.3, 69.2, 67.5 Cp (Substituted)
Diastereotopic CH carbons on

the substituted ring.

69.6 Cp (Unsubstituted)
Intense signal representing the

5 equivalent carbons.

60.5 -CH (Amine)

Chiral center of the amine

(shifted from ~58 ppm in free

amine).

39.0 – 42.0

N(CH

)

Broad or split signals due to

restricted rotation in salt form.

15.4 C-CH Methyl group (distinctive shift

used for ee determination).
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Experimental Protocol: Enantiomeric Excess
Determination
The most reliable method for verifying the (S)-configuration without chiral HPLC is the NMR

Shift Reagent Method using (S)-Mandelic acid.

Workflow Diagram

Sample Preparation
Dissolve 10 mg Amine in 0.5 mL CDCl3

Add Shift Reagent
Add 1.0 equiv (S)-Mandelic Acid
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Analyze Signals
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Caption: Protocol for determining enantiomeric excess using (S)-Mandelic acid as a chiral

solvating agent.

Protocol Steps:
Preparation: Dissolve 24 mg (0.093 mmol) of the amine in 0.5 mL CDCl
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.

Addition: Add 14 mg (0.093 mmol, 1.0 equiv) of (S)-mandelic acid. Sonicate until fully

dissolved.

Analysis: Acquire

H NMR.

Integration:

1.61 ppm (d): Corresponds to the (S)-Amine/(S)-Acid diastereomeric salt.

1.57 ppm (d): Corresponds to the (R)-Amine/(S)-Acid diastereomeric salt.

Calculate ee based on the integration ratio of these two doublets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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